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Compound of Interest

Compound Name: (r)-3-m-Tolyl-beta-alaninol
CAS No.: 1213568-19-4
Cat. No.: B1451807

Get Quote

Chiral Building Blocks for Medicinal Chemistry
Part 1: Executive Summary & Chemical Identity

(R)-3-m-Tolyl-beta-alaninol, chemically known as (R)-3-amino-3-(3-methylphenyl)propan-1-ol,
is a high-value chiral amino alcohol intermediate. It serves as a critical pharmacophore in the

synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) and other CNS-active
agents. Its structural core—a 3-aryl-3-aminopropanol scaffold—provides the necessary
stereochemical configuration for receptor binding affinity in various drug targets.

Due to the limited commercial availability of the free alcohol in its enantiopure form, this guide
focuses on its synthesis and validation starting from the commercially stable precursor, (R)-3-
Amino-3-(3-methylphenyl)propionic acid.

Chemical Identity Data[1][2][3][4][5][6][7][8][9][10]
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Property Detail
Common Name (R)-3-m-Tolyl-beta-alaninol
IUPAC Name (R)-3-amino-3-(3-methylphenyl)propan-1-ol

748128-33-8 (for (R)-3-Amino-3-(3-
methylphenyl)propionic acid)

Precursor CAS

1226363-38-7 (3-Amino-1-(3-
methylphenyl)propan-1-ol)

Racemic Alcohol CAS

Molecular Formula C10H1sNO

Molecular Weight 165.23 g/mol

Chiral Center C3 (R-configuration)

Appearance Viscous oil or low-melting solid (hygroscopic)

Soluble in MeOH, EtOH, DMSO, DCM;

Solubilit
Y Sparingly soluble in hexanes

Part 2: Synthesis & Production Protocol

Core Directive: The most reliable route to high-enantiomeric excess (ee) (R)-3-m-Tolyl-beta-
alaninol is the chemoselective reduction of its corresponding beta-amino acid. Direct synthesis
allows researchers to avoid racemization common in long storage of the free base alcohol.

2.1 Reaction Mechanism

The transformation involves the reduction of the carboxylic acid moiety to a primary alcohol
without affecting the stereocenter at the beta-position. Borane-THF (BHs-THF) or Borane-
Dimethyl Sulfide (BHs:DMS) are the preferred reagents over Lithium Aluminum Hydride
(LiAlIH4) for this substrate to minimize potential racemization and improve workup safety.

2.2 Experimental Protocol (Bench Scale)

Reagents:

e Substrate: (R)-3-Amino-3-(3-methylphenyl)propionic acid (CAS 748128-33-8) [1].
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Reducing Agent: Borane-tetrahydrofuran complex (1.0 M solution in THF).
Solvent: Anhydrous Tetrahydrofuran (THF).

Quenching Agent: Methanol (MeOH).

Step-by-Step Workflow:

Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar,
reflux condenser, and nitrogen inlet. Maintain an inert atmosphere (

)-

Solubilization: Charge the flask with (R)-3-Amino-3-(3-methylphenyl)propionic acid (10 mmol,
1.79 g) and anhydrous THF (50 mL). Cool the suspension to 0°C in an ice bath.

Reduction: Add BHs-THF (1.0 M, 25 mL, 25 mmol) dropwise via a pressure-equalizing
addition funnel over 30 minutes. Caution: Hydrogen gas evolution.

Reflux: Once evolution ceases, remove the ice bath and heat the reaction to reflux (66°C) for
12-16 hours. Monitor via TLC (Eluent: 10% MeOH in DCM with 1%

; stain with Ninhydrin).

Quench: Cool to 0°C. Carefully add MeOH (20 mL) dropwise to destroy excess borane. Stir
for 30 minutes.

Workup: Concentrate the mixture under reduced pressure. Redissolve the residue in MeOH
(30 mL) and reflux for 1 hour to break the amine-borane complex. Concentrate again.

Purification: Dissolve the residue in 1M HCI (30 mL) and wash with diethyl ether (2 x 20 mL)
to remove non-basic impurities. Basify the aqueous layer to pH >12 using 4M NaOH. Extract
with DCM (3 x 30 mL). Dry combined organics over

, filter, and concentrate to yield the target amino alcohol.

2.3 Synthesis Workflow Diagram
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Figure 1: Chemoselective reduction pathway from amino acid precursor to amino alcohol.

Part 3: Applications in Drug Discovery[12]

The (R)-3-m-Tolyl-beta-alaninol scaffold is a "privileged structure™ in medicinal chemistry,
particularly for targeting monoamine transporters.

3.1 Pharmacophore Utility

o SNRI Development: The 3-aryl-3-aminopropanol motif mimics the transition state of biogenic
amines (serotonin, norepinephrine) binding to their transporters. The 3-methyl substituent on
the phenyl ring (m-tolyl) often enhances lipophilicity and metabolic stability compared to the
unsubstituted phenyl analog [2].

o Chiral Resolution Agents: The amino alcohol can serve as a chiral base for the resolution of
racemic acids or as a ligand in asymmetric catalysis.

3.2 Structural Analogs

This compound is structurally related to the core scaffolds of:

» Fluoxetine/Atomoxetine Analogs: Although these drugs typically possess an ether linkage,
the amino alcohol is the direct precursor before O-arylation.

o Dapoxetine Derivatives: Used in the synthesis of short-acting SSRIs.

Part 4: Safety & Handling (MSDS Highlights)

Hazard Classification:
» Skin Corrosion/Irritation: Category 2

o Serious Eye Damage/Irritation: Category 2A
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o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)
Handling Protocols:

o Hygroscopicity: The amino alcohol is hygroscopic. Store under an inert atmosphere (Argon
or Nitrogen) at 2-8°C.

o Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and a lab coat.
Handle in a fume hood to avoid inhalation of amine vapors.

» Incompatibility: Avoid contact with strong oxidizing agents and acid chlorides (unless
intended for derivatization).

Part 5: References

e Synthetic Methodology: McKennon, M. J., et al. (1993). A convenient reduction of amino
acids to amino alcohols. Journal of Organic Chemistry, 58(13), 3568-3571. (Methodology
adaptation for beta-amino acids).

 Structural Context: PubChem. (n.d.). (3R)-3-amino-3-phenylpropanoic acid (Analogous
Precursor).[9] National Library of Medicine. Retrieved February 4, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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